4-Nitrophenyl dimethyldithiocarbamate

• CAS RN: 16913-63-6
• Molecular Formula: C9H10N2O2S2
• Molecular Weight: 242.3 g/mol
• IUPAC Name: (4-nitrophenyl) N,N-dimethylcarbamodithioate
• InChI: InChI=1S/C9H10N2O2S2/c1-10(2)9(14)15-8-5-3-7(4-6-8)11(12)13/h3-6H,1-2H3
• InChI Key: BSPPFEBCCBLHGW-UHFFFAOYSA-N
• SMILES: CN(C)C(=S)SC1=CC=C(C=C1)[N+](=O)[O-]

Description

AE-0047, also known as Vatanidipine, is a novel dihydropyridine-type calcium channel blocker. It is primarily used for its potent and long-lasting antihypertensive activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of AE-0047 involves the preparation of 1,4-dihydropyridine derivatives. The key steps include the condensation of appropriate aldehydes, ketones, and amines under controlled conditions. The reaction typically requires a solvent such as ethanol or methanol and a catalyst like piperidine. The mixture is refluxed for several hours to yield the desired product .

Industrial Production Methods

Industrial production of AE-0047 follows similar synthetic routes but on a larger scale. The process involves the use of high-capacity reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

AE-0047 undergoes several types of chemical reactions, including:

Oxidation: AE-0047 can be oxidized to form corresponding pyridine derivatives.

Reduction: The compound can be reduced to yield dihydropyridine derivatives.

Substitution: AE-0047 can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like sodium methoxide and potassium tert-butoxide are employed for substitution reactions.

Major Products Formed

Scientific Research Applications

AE-0047 has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying calcium channel blockers and their interactions.

Biology: Investigated for its effects on cellular calcium channels and related signaling pathways.

Medicine: Explored for its potential in treating hypertension, cerebral insufficiencies, and other cardiovascular conditions.

Industry: Utilized in the development of new antihypertensive drugs and formulations

Mechanism of Action

AE-0047 exerts its effects by blocking calcium channels, specifically the L-type calcium channels. This inhibition reduces the influx of calcium ions into vascular smooth muscle cells, leading to vasodilation and a subsequent decrease in blood pressure. The compound’s selective action on vertebral arteries makes it particularly effective in treating hypertension with cerebral insufficiencies .

Comparison with Similar Compounds

Similar Compounds

Nifedipine: Another dihydropyridine calcium channel blocker with similar antihypertensive properties.

Amlodipine: Known for its long-lasting effects and used in the treatment of hypertension and angina.

Felodipine: A dihydropyridine derivative with potent vasodilatory effects.

Uniqueness of AE-0047

AE-0047 stands out due to its slow-onset and long-lasting pharmacological actions. Its selective vasodilating activity on vertebral arteries provides a unique advantage in treating hypertension with cerebral insufficiencies, making it a valuable addition to the class of dihydropyridine calcium channel blockers .